Cas no 478078-93-2 (5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione)

• Product Name: 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione
• CAS No: 478078-93-2
• MDL: MFCD02378477
• CID: 4653636
• Update Time: 2025-06-13

5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione Chemical and Physical Properties

Names and Identifiers

• 5-[(6-BROMO-1,3-BENZODIOXOL-5-YL)METHYLENE]-1,3-DIMETHYL-2,4,6(1H,3H,5H)-PYRIMIDINETRIONE
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-[(6-bromo-1,3-benzodioxol-5-yl)methylene]-1,3-dimethyl-
• 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

• MDL： MFCD02378477

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione

Recent Advances in the Study of 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS: 478078-93-2)

The compound 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS: 478078-93-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic pathways for 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione, emphasizing its efficient production through multi-step organic reactions. The compound's structural features, including the bromo-benzodioxol moiety and the pyrimidinetrione core, have been identified as key contributors to its biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's purity and structural integrity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione exhibits promising inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents. Additionally, molecular docking studies have revealed strong binding affinities between the compound and key protein targets, further supporting its therapeutic potential.

Further investigations into the pharmacokinetic properties of 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione have provided insights into its metabolic stability and bioavailability. Recent in vivo studies in animal models have shown favorable absorption and distribution profiles, with minimal toxicity observed at therapeutic doses. These results underscore the compound's potential for further preclinical development.

In conclusion, the latest research on 5-(6-Bromo-1,3-benzodioxol-5-yl)methylene-1,3-dimethyl-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS: 478078-93-2) highlights its promising therapeutic applications, particularly in the realm of anti-inflammatory drug development. Future studies should focus on optimizing its pharmacological properties and exploring its efficacy in more complex disease models. The compound's unique structural and biological characteristics position it as a valuable candidate for further investigation in the field of medicinal chemistry.